1-(p-Acetamidophenyl)-3-(4-pyridylmethyl)urea

• Molecular Formula: C15H16N4O2
• Molecular Weight: 284.31 g/mol
• IUPAC Name: N-[4-(pyridin-4-ylmethylcarbamoylamino)phenyl]acetamide
• InChI: InChI=1S/C15H16N4O2/c1-11(20)18-13-2-4-14(5-3-13)19-15(21)17-10-12-6-8-16-9-7-12/h2-9H,10H2,1H3,(H,18,20)(H2,17,19,21)
• InChI Key: RSALRQGWXRTFJI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)NC(=O)NCC2=CC=NC=C2

Description

1-(p-Acetamidophenyl)-3-(4-pyridylmethyl)urea is a useful research compound. Its molecular formula is C15H16N4O2 and its molecular weight is 284.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a chilled (circa 0° C.) solution of 5.12 gms. (0.02 mole) of 1-(p-aminophenyl)-3-methyl-3-(4-pyridylmethyl)urea (Example 6., supra.) in 75 ml. of pyridine there is added dropwise 1.48 gms. (0.02 mole) of acetyl chloride with stirring, while maintaining the temperature of the reaction mixture at circa 0° C. Stirring is continued for 30 minutes and then the reaction mixture is allowed to stand at room temperature overnight. Solvent is stripped and the residue suspended in water. Upon removal of the water there is obtained 1-(p-acetamidophenyl)-3-(4-pyridylmethyl)urea.